2-((5-(4-methoxyphenyl)-1-phenyl-1H-imidazol-2-yl)thio)acetonitrile

• IUPAC Name: 2-[5-(4-methoxyphenyl)-1-phenylimidazol-2-yl]sulfanylacetonitrile
• InChI: InChI=1S/C18H15N3OS/c1-22-16-9-7-14(8-10-16)17-13-20-18(23-12-11-19)21(17)15-5-3-2-4-6-15/h2-10,13H,12H2,1H3
• InChI Key: YVVJYYWGVTVWIZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CN=C(N2C3=CC=CC=C3)SCC#N
• Molecular Formula: C18H15N3OS
• Molecular Weight: 321.4 g/mol
• CAS No.: 1207040-19-4

Description

The compound “2-((5-(4-methoxyphenyl)-1-phenyl-1H-imidazol-2-yl)thio)acetonitrile” is a complex organic molecule. It contains a methoxyphenyl group, an imidazole ring, and a nitrile group. The methoxyphenyl group is a common motif in organic chemistry and is known for its electron-donating properties. The imidazole ring is a five-membered planar ring, which is present in many important biological molecules, including the amino acid histidine and the biologically active heme group. The nitrile group is a polar functional group that consists of a carbon triple-bonded to a nitrogen.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms in space, the bonds between them, and the presence of any charges or lone pairs of electrons. The methoxyphenyl and imidazole groups are likely to be planar due to the conjugated system of pi bonds. The nitrile group is linear. The sulfur atom in the thio group is likely to have a tetrahedral geometry.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The methoxy group may undergo reactions typical of ethers, such as cleavage by strong acids. The imidazole ring can act as a nucleophile in substitution reactions. The nitrile group can undergo hydrolysis, reduction, and addition reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, its polarity would be influenced by the polar nitrile and ether groups, which could also enable it to engage in hydrogen bonding. Its solubility would depend on the balance of polar and nonpolar groups.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism would depend on its interactions with biological molecules in the body. The imidazole ring, for example, could potentially coordinate to metal ions in enzymes or other proteins.

Future Directions

Future research could involve synthesizing this compound and studying its properties and reactivity. If it’s intended to be a drug, it would need to undergo extensive testing to determine its safety and efficacy.